2-(4-methoxybenzyl)-1-(2-phenoxyethyl)-1H-benzimidazole

• Molecular Formula: C23H22N2O2
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 2-[(4-methoxyphenyl)methyl]-1-(2-phenoxyethyl)benzimidazole
• InChI: InChI=1S/C23H22N2O2/c1-26-19-13-11-18(12-14-19)17-23-24-21-9-5-6-10-22(21)25(23)15-16-27-20-7-3-2-4-8-20/h2-14H,15-17H2,1H3
• InChI Key: JBOJDDQXRWTUIV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NC3=CC=CC=C3N2CCOC4=CC=CC=C4

Description

2-(4-methoxybenzyl)-1-(2-phenoxyethyl)-1H-benzimidazole is a synthetic organic compound that belongs to the benzimidazole class Benzimidazoles are known for their diverse biological activities and are often used in medicinal chemistry for drug development

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-methoxybenzyl)-1-(2-phenoxyethyl)-1H-benzimidazole typically involves the following steps:

Formation of the Benzimidazole Core: This can be achieved by condensing o-phenylenediamine with an appropriate carboxylic acid or its derivative under acidic conditions.

Introduction of the 4-Methoxybenzyl Group: This step involves the alkylation of the benzimidazole core with 4-methoxybenzyl chloride in the presence of a base such as potassium carbonate.

Attachment of the 2-Phenoxyethyl Group: The final step is the alkylation of the intermediate product with 2-phenoxyethyl bromide under basic conditions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

2-(4-methoxybenzyl)-1-(2-phenoxyethyl)-1H-benzimidazole can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The benzimidazole core can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas with a palladium catalyst or sodium borohydride can be used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methoxy group would yield a hydroxyl derivative, while reduction of a nitro group would yield an amine derivative.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may exhibit biological activity, making it a candidate for drug discovery and development.

Medicine: Its potential therapeutic properties could be explored for the treatment of various diseases.

Industry: It could be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 2-(4-methoxybenzyl)-1-(2-phenoxyethyl)-1H-benzimidazole would depend on its specific biological activity. Generally, benzimidazole derivatives can interact with various molecular targets, such as enzymes or receptors, to exert their effects. The presence of the 4-methoxybenzyl and 2-phenoxyethyl groups may influence its binding affinity and selectivity for these targets.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-methoxybenzyl)-1H-benzimidazole
• 1-(2-phenoxyethyl)-1H-benzimidazole
• 2-(4-methoxyphenyl)-1H-benzimidazole

Uniqueness

2-(4-methoxybenzyl)-1-(2-phenoxyethyl)-1H-benzimidazole is unique due to the presence of both the 4-methoxybenzyl and 2-phenoxyethyl groups. These groups may confer distinct physicochemical properties and biological activities compared to other benzimidazole derivatives.